Cas no 1805381-59-2 (5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805381-59-2
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4808077
• Update Time: 2025-10-31

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-4-5(7(11)12)6(8(13,14)15)3(10)2-16-4/h2,7H,1H2
• InChI Key： SVZLKTVJWYOJJE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805381-59-2)

5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805381-59-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound is characterized by its unique halogenated and fluorinated substituents, which contribute to its distinct chemical properties and broad applicability. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in crop protection, drug discovery, and advanced material synthesis.

The structural complexity of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine makes it a valuable building block for heterocyclic chemistry. Its chloromethyl and difluoromethyl groups offer versatile reactivity, enabling the synthesis of more complex molecules. The presence of trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, traits highly sought after in pharmaceutical development. Recent studies highlight its utility in creating bioactive compounds with improved efficacy and safety profiles.

In the context of agrochemical innovation, 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has emerged as a key intermediate for developing next-generation pesticides and herbicides. The compound's fluorine-rich structure aligns with the growing demand for environmentally friendly solutions that minimize ecological impact. Industry trends indicate a shift toward fluorinated agrochemicals, as they often exhibit higher selectivity and lower application rates compared to traditional alternatives.

From a synthetic chemistry perspective, the preparation of CAS No. 1805381-59-2 involves sophisticated halogenation and fluorination techniques. Modern catalytic methods and flow chemistry approaches are being explored to optimize its production, addressing challenges such as regioselectivity and yield improvement. These advancements are critical for scaling up manufacturing while maintaining cost efficiency and sustainability.

The compound's relevance extends to material science, where its electron-withdrawing properties are leveraged in designing organic electronic materials. Researchers are investigating its incorporation into semiconductors and photovoltaic devices, capitalizing on the fluorine effect to enhance performance. This interdisciplinary potential underscores the importance of 1805381-59-2 in driving technological innovation.

As the scientific community continues to explore the applications of 5-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine, questions frequently arise regarding its synthetic pathways, safety profiles, and commercial availability. Addressing these queries is essential for fostering collaboration between academia and industry. Furthermore, the compound's role in green chemistry initiatives highlights its alignment with global sustainability goals.

In summary, CAS No. 1805381-59-2 represents a pivotal advancement in fluorinated pyridine chemistry, with far-reaching implications across multiple sectors. Its unique attributes and versatile applications position it as a cornerstone for future research and development efforts. By staying abreast of emerging trends and technological breakthroughs, stakeholders can fully harness the potential of this remarkable compound.